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Compound of Interest

Compound Name: BAY 61-3606 hydrochloride

Cat. No.: B1588918 Get Quote

Technical Support Center: BAY 61-3606
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the proper handling and use of BAY 61-3606 hydrochloride in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BAY 61-3606 hydrochloride?

A1: The recommended solvent for dissolving BAY 61-3606 hydrochloride is dimethyl sulfoxide

(DMSO).

Q2: What is the solubility of BAY 61-3606 hydrochloride in DMSO?

A2: The solubility of BAY 61-3606 hydrochloride in DMSO can vary between different

suppliers and batches. It is crucial to use fresh, anhydrous DMSO for optimal solubility.[1] See

the table below for a summary of reported solubility values.

Q3: How should I prepare a stock solution of BAY 61-3606 hydrochloride in DMSO?

A3: A detailed, step-by-step protocol for preparing a stock solution is provided in the

"Experimental Protocols" section of this guide.
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Q4: How should I store the BAY 61-3606 hydrochloride stock solution?

A4: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and

store them at -20°C for short-term storage (up to 1-3 months) or -80°C for long-term storage

(up to 1 year).[1][2][3]

Q5: My BAY 61-3606 hydrochloride solution in DMSO appears cloudy or has precipitates.

What should I do?

A5: Please refer to our "Troubleshooting Guide" for solutions to common solubility issues.

Data Presentation
Table 1: Solubility and Storage of BAY 61-3606 Hydrochloride in DMSO

Supplier/Source
Reported Solubility in
DMSO

Recommended Storage of
Stock Solution

Selleck Chemicals
14 mg/mL (fresh DMSO

recommended)[1]

-20°C (1 month), -80°C (1

year)[1]

MedchemExpress
25 mg/mL (with ultrasonic and

warming)[2]

-20°C (1 month), -80°C (6

months)[2]

TargetMol
3.91 mg/mL (sonication

recommended)[3]
-80°C (1 year)[3]

Sigma-Aldrich 10 mg/mL -20°C (up to 3 months)

Cayman Chemical 10 mg/mL -20°C

Note: Solubility can be affected by the purity of the compound, the quality of the DMSO,

temperature, and agitation.

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution of BAY 61-3606 Hydrochloride in DMSO

Materials:
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BAY 61-3606 hydrochloride powder

Anhydrous, high-purity DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Pre-warm DMSO: If you plan to prepare a higher concentration stock solution, pre-warming

the DMSO to 37°C can aid in dissolution.

Weigh the Compound: Carefully weigh the desired amount of BAY 61-3606 hydrochloride
powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock

solution (Molecular Weight: 426.86 g/mol for hydrochloride), weigh 4.27 mg of the

compound.

Add DMSO: Add the calculated volume of DMSO to the tube containing the compound.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, you can use one or a combination of the following

methods:

Warming: Gently warm the solution in a water bath or on a heating block at a

temperature not exceeding 40°C for 5-10 minutes.

Sonication: Place the tube in a sonicator bath for 5-10 minutes.

Visually Inspect: Ensure the solution is clear and free of any visible particulates.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C as

recommended.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

1. DMSO has absorbed

moisture. 2. Concentration is

too high. 3. Insufficient

agitation/mixing.

1. Use fresh, anhydrous

DMSO.[1] 2. Try preparing a

more dilute stock solution. 3.

Increase vortexing time, or

gently warm the solution (up to

40°C) or use a sonicator.

Precipitation occurs when

diluting the DMSO stock in

aqueous media.

1. The final concentration of

the compound in the aqueous

solution exceeds its aqueous

solubility. 2. The final

percentage of DMSO is too low

to maintain solubility.

1. Lower the final

concentration of BAY 61-3606

hydrochloride in your

experiment. 2. Ensure the final

DMSO concentration in your

aqueous solution is sufficient

to keep the compound

dissolved (typically ≥0.1%).

Perform a pilot test to

determine the optimal final

DMSO concentration.

Inconsistent experimental

results.

1. Degradation of the

compound due to improper

storage or multiple freeze-thaw

cycles. 2. Inaccurate

concentration of the stock

solution.

1. Always use freshly prepared

stock solutions or properly

stored aliquots. Avoid repeated

freeze-thaw cycles. 2. Ensure

accurate weighing of the

compound and measurement

of the solvent volume.

Mandatory Visualization
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Caption: Syk Signaling Pathway Inhibition by BAY 61-3606.
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Caption: Workflow for Preparing BAY 61-3606 HCl Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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